Cas no 1213828-68-2 (2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol)

• Product Name: 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol
• CAS No: 1213828-68-2
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD09831226
• CID: 5592103
• PubChem ID: 66513977
• Update Time: 2025-06-09

2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-CHLOROPHENOL
• (r)-2-(1-Amino-2-hydroxyethyl)-6-chlorophenol
• Benzeneethanol, β-amino-3-chloro-2-hydroxy-, (βR)-
• EN300-1965718
• AKOS015928416
• CS-0353728
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-6-CHLOROPHENOL
• 1213828-68-2
• 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol

• MDL： MFCD09831226
• Inchi： 1S/C8H10ClNO2/c9-6-3-1-2-5(8(6)12)7(10)4-11/h1-3,7,11-12H,4,10H2/t7-/m0/s1
• InChI Key： PDKJEZHXIVATRZ-ZETCQYMHSA-N
• SMILES： C1(O)=C(Cl)C=CC=C1[C@@H](N)CO

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±37.0 °C(Predicted)
• pka: 7.60±0.40(Predicted)

Additional information on 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol

Introduction to 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol (CAS No. 1213828-68-2)

2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol (CAS No. 1213828-68-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a hydroxyethyl substituent, and a chloro substituent on the phenolic ring. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The amino group in 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol is a key feature that can participate in hydrogen bonding and other interactions with biological targets, enhancing the compound's binding affinity and selectivity. The hydroxyethyl substituent adds hydrophilic properties, which can improve the compound's solubility and bioavailability. The chloro substituent on the phenolic ring can influence the compound's lipophilicity and electronic properties, further modulating its biological activity.

Recent studies have explored the potential therapeutic applications of 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the amino and hydroxyethyl groups play crucial roles in the compound's ability to bind to the enzyme's active site, thereby inhibiting its function.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol was evaluated for its anti-inflammatory properties. The results showed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines. The chloro substituent was found to be particularly important in modulating this activity, suggesting that subtle changes in the chemical structure can significantly impact biological outcomes.

The potential of 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol as an antiviral agent has also been investigated. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, which is attributed to the compound's ability to interact with viral proteins through its amino and hydroxyethyl groups.

In addition to its therapeutic applications, 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol has been studied for its use as a chemical probe in biochemical assays. Its unique structural features make it an excellent tool for investigating protein-protein interactions and enzyme kinetics. A recent study published in the Biochemical Journal utilized this compound to elucidate the binding mechanism of a specific protein complex, providing valuable insights into the molecular basis of certain diseases.

The synthesis of 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been reported in the literature, including chiral catalysis and asymmetric synthesis approaches. These methods not only improve the efficiency of the synthesis but also ensure that the desired enantiomer is obtained with high enantiomeric excess, which is crucial for many pharmaceutical applications.

The safety profile of 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol has been extensively evaluated through preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-(1R)-1-amino-2-hydroxyethyl-6-chlorophenol (CAS No. 1213828-68-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the amino, hydroxyethyl, and chloro groups, contribute to its biological activities and make it a valuable candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of various biological processes and diseases.